Ethyl 2-(2-(cyclopentyloxy)isonicotinamido)acetate
Description
Ethyl 2-(2-(cyclopentyloxy)isonicotinamido)acetate is a useful research compound. Its molecular formula is C15H20N2O4 and its molecular weight is 292.335. The purity is usually 95%.
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Scientific Research Applications
COX-2 Inhibition
Ethyl 2-(2-(cyclopentyloxy)isonicotinamido)acetate exhibits potential as a selective inhibitor of the cyclooxygenase-2 (COX-2) isoform. This is supported by a study on the synthesis, biological evaluation, and docking analysis of similar ethyl acetates, highlighting their effectiveness against COX-2 with notable selectivity and desirable analgesic activity in vivo. This indicates the compound's potential in the development of COX-2 selective inhibitors and analgesic agents (Consalvi et al., 2015).
Esterification Processes
The compound plays a role in esterification processes, particularly in the production of ethyl acetate, an important chemical and versatile organic solvent. Research on the esterification of acetic acid with ethanol using green catalysts like ionic liquids highlights the significance of such compounds in enhancing the efficiency and environmental sustainability of esterification processes (He et al., 2018).
Synthesis of Hydroxamic Acids and Ureas
This compound is crucial in the synthesis of hydroxamic acids and ureas from carboxylic acids, as demonstrated by Thalluri et al. (2014). This synthesis process involves a Lossen rearrangement, yielding good yields without racemization under mild conditions. This indicates the compound's utility in synthesizing hydroxamic acids and ureas, which are important in various chemical and pharmaceutical applications (Thalluri et al., 2014).
Antioxidant and Anti-inflammatory Activities
Studies on secondary metabolites from mollusks have revealed that similar ethyl acetate derivatives possess antioxidant and anti-inflammatory properties. This suggests that this compound could potentially have similar bioactive potentials, contributing to its relevance in the development of pharmaceuticals and nutraceuticals (Chakraborty & Joy, 2019).
Fragrance Material
Ethyl acetates, including variants like this compound, are used in fragrance materials due to their desirable properties. They are a part of the fragrance structural group known as aryl alkyl alcohol simple acid esters, contributing to various fragrance profiles in consumer products (Mcginty et al., 2012).
Properties
IUPAC Name |
ethyl 2-[(2-cyclopentyloxypyridine-4-carbonyl)amino]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O4/c1-2-20-14(18)10-17-15(19)11-7-8-16-13(9-11)21-12-5-3-4-6-12/h7-9,12H,2-6,10H2,1H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLBZQTUJCDZKGA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC(=O)C1=CC(=NC=C1)OC2CCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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